N-(3-Methoxy-2,2,3-trimethylcyclobutyl)thietan-3-amine

• Molecular Formula: C11H21NOS
• Molecular Weight: 215.36 g/mol
• IUPAC Name: N-(3-methoxy-2,2,3-trimethylcyclobutyl)thietan-3-amine
• InChI: InChI=1S/C11H21NOS/c1-10(2)9(5-11(10,3)13-4)12-8-6-14-7-8/h8-9,12H,5-7H2,1-4H3
• InChI Key: LMTCBFBKDGAGBO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC1(C)OC)NC2CSC2)C

Description

N-(3-Methoxy-2,2,3-trimethylcyclobutyl)thietan-3-amine is a complex organic compound characterized by its unique cyclobutyl and thietan structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-Methoxy-2,2,3-trimethylcyclobutyl)thietan-3-amine typically involves multiple steps, starting with the preparation of the cyclobutyl ring The cyclobutyl ring can be synthesized through cyclization reactions involving appropriate precursors The methoxy group is introduced via methylation reactions, and the thietan ring is formed through sulfurization reactions

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of advanced catalytic systems and continuous flow reactors to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(3-Methoxy-2,2,3-trimethylcyclobutyl)thietan-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or amine groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles like halides, amines, and thiols are used under basic or acidic conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

N-(3-Methoxy-2,2,3-trimethylcyclobutyl)thietan-3-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of novel pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N-(3-Methoxy-2,2,3-trimethylcyclobutyl)thietan-3-amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(3-Methoxy-2,2,3-trimethylcyclobutyl)-4-methyl-1-piperidinecarboximidamide hydroiodide
• N-(3-Methoxy-2,2,3-trimethylcyclobutyl)-N,O-dimethylserinamide hydrochloride
• N-(3-Methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide

Uniqueness

N-(3-Methoxy-2,2,3-trimethylcyclobutyl)thietan-3-amine is unique due to its specific combination of cyclobutyl and thietan structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.